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Compound of Interest

Compound Name: 4-Nonylphenol

Cat. No.: B7770406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicity of 4-Nonylphenol (4-NP) in

different fish species, supported by experimental data. 4-NP is a widespread environmental

contaminant known for its endocrine-disrupting properties, posing a significant threat to aquatic

ecosystems. Understanding its species-specific toxicity is crucial for environmental risk

assessment and the development of mitigation strategies.

Quantitative Toxicity Data
The following table summarizes the acute and chronic toxicity of 4-Nonylphenol across a

range of freshwater and saltwater fish species. The data is presented to facilitate a clear

comparison of lethal concentrations (LC50) and no-observed-effect concentrations (NOEC).
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Fish
Species

Common
Name

Test Type Duration Endpoint
Concentr
ation
(µg/L)

Referenc
e

Pimephale

s promelas

Fathead

Minnow
Acute 96 hours LC50 135 [1]

Pimephale

s promelas

Fathead

Minnow
Chronic 33 days

NOEC

(survival)
7.4 [1]

Pimephale

s promelas

Fathead

Minnow
Chronic 33 days

LOEC

(survival)
14 [1]

Cyprinodon

variegatus

Sheepshea

d Minnow
Acute 96 hours LC50 187 [1]

Lepomis

macrochiru

s

Bluegill Chronic 28 days
NOEC

(mortality)
59.5 [1]

Lepomis

macrochiru

s

Bluegill Chronic 28 days
LOEC

(mortality)
126 [1]

Oryzias

latipes

Japanese

Medaka

(Killifish)

Acute 96 hours LC50 209 [1]

Danio rerio Zebrafish Acute 48 hours LC50 131.4 [2]

Danio rerio Zebrafish Acute 72 hours LC50 47.2 [2]

Danio rerio Zebrafish Acute 96 hours LC50 26.8 [2]

Oreochrom

is niloticus
Nile Tilapia Acute 96 hours LC50 32 [3]

Oreochrom

is

mossambic

us

Mozambiq

ue Tilapia
Acute 96 hours LC50 1500 [3]
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Channa

punctatus

Spotted

Snakehead
- - - - [3]

Clarias

gariepinus

African

Catfish
- - - - [3][4]

Cyprinus

carpio

Common

Carp
Chronic 70 days

NOEC

(haematolo

gical)

1 - 5 [5]

Oncorhync

hus mykiss

Rainbow

Trout
Chronic 4 months - 1 and 10 [6]

LC50 (Lethal Concentration 50): The concentration of a chemical that is lethal to 50% of the

test organisms within a specified time. NOEC (No-Observed-Effect Concentration): The highest

tested concentration of a substance at which no statistically significant adverse effect is

observed in the exposed population compared to a control group. LOEC (Lowest-Observed-

Effect Concentration): The lowest tested concentration of a substance at which a statistically

significant adverse effect is observed in the exposed population compared to a control group.

Experimental Protocols
The toxicity data presented in this guide are primarily derived from studies following

standardized testing protocols, such as those outlined by the Organisation for Economic Co-

operation and Development (OECD) and the United States Environmental Protection Agency

(US EPA).

Acute Toxicity Testing (based on OECD Guideline 203)

The acute toxicity of 4-Nonylphenol in fish is typically determined using the OECD 203

guideline, "Fish, Acute Toxicity Test".[7][8][9][10][11]

Test Organisms: A variety of fish species can be used, with common examples including

Zebrafish (Danio rerio) and Rainbow Trout (Oncorhynchus mykiss).[9]

Test Duration: The standard exposure period is 96 hours.[7][8][9]
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Test Conditions: Fish are exposed to a range of at least five concentrations of 4-NP in a

geometric series.[7][11] The tests can be conducted under static, semi-static, or flow-through

conditions.[10]

Observations: Mortalities and any sublethal effects (e.g., changes in behavior, appearance)

are recorded at 24, 48, 72, and 96 hours.[7][8]

Endpoint: The primary endpoint is the determination of the LC50 value at each observation

time.[7][8][11]

Experimental Workflow for Acute Toxicity Testing
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Acclimation of Test Fish

Preparation of Test Concentrations
(Geometric Series of 4-NP)

Exposure of Fish (96 hours)
(Static, Semi-static, or Flow-through)

Observations at 24h
(Mortality, Sublethal Effects)

Observations at 48h
(Mortality, Sublethal Effects)

Observations at 72h
(Mortality, Sublethal Effects)

Observations at 96h
(Mortality, Sublethal Effects)

Data Analysis
(LC50 Calculation)
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Endocrine Disruption

Steroidogenesis Disruption

4-NP

Estrogen Receptor
(ERα, ERβ)

 Binds to

Androgen Receptor

 Downregulates
(mRNA)

Gonadotropin-Releasing
Hormone (GnRH)

 Downregulates
(Gene Expression)

3β-HSD Gene
Expression

 Downregulates

Gonadal Aromatase
(CYP19a1a) Gene

Expression

 Upregulates

Vitellogenin Gene
Expression

 Upregulates

Reproductive & Developmental Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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